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Compound of Interest

Compound Name: 1,5-Hexanediol

Cat. No.: B1582509

This guide provides essential safety and logistical information for the proper handling and
disposal of 1,5-Hexanediol, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
regulatory compliance.

Immediate Safety and Hazard Information

1,5-Hexanediol is classified as a hazardous substance requiring careful handling. It can cause
skin and serious eye irritation, and may also cause respiratory irritation.[1][2] Always consult
the Safety Data Sheet (SDS) before handling the chemical and wear appropriate Personal
Protective Equipment (PPE).

Key Safety Data for 1,5-Hexanediol

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1582509?utm_src=pdf-interest
https://www.benchchem.com/product/b1582509?utm_src=pdf-body
https://www.benchchem.com/product/b1582509?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/198188
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Hexanediol
https://www.benchchem.com/product/b1582509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source
Signal Word Warning [1112]
Hazard Statements H315, H319, H335 [1]
Hazard Classifications 2:?”“' 2 Eye it 2, STOT [1]

Eyeshields, Chemical
Recommended PPE ] ) [1]
Resistant Gloves, Respirator

Storage Class 10 - Combustible Liquids [1]

Flash Point 113 °C/ 235.4 °F (closed cup) [1]

- Store away from strong
incompatibilty oxidizing agents

Step-by-Step Disposal Procedure

The disposal of 1,5-Hexanediol must comply with federal, state, and local regulations. In the
United States, hazardous waste management is primarily regulated under the Resource
Conservation and Recovery Act (RCRA) by the Environmental Protection Agency (EPA).[3]

Step 1: Waste Identification and Collection

o Designate as Hazardous Waste: Any unwanted 1,5-Hexanediol, including contaminated
material or spill cleanup residue, must be managed as hazardous waste.[4][5]

o Use Compatible Containers: Collect the waste in a designated, leak-proof container that is
compatible with 1,5-Hexanediol. The container must be in good condition.[5]

o Label Correctly: Immediately label the container with the words "Hazardous Waste" and
identify the contents clearly as "1,5-Hexanediol Waste".[5][6] Include the date accumulation
started.

Step 2: Spill Management
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o Small Spills: In a well-ventilated area, absorb the spill with an inert, non-combustible material
such as sand, earth, or a general-purpose binder.[4][6]

» Large Spills: Evacuate personnel from the immediate area. Contain the spill to prevent it
from entering drains or waterways.[4] Use absorbent materials to soak up the liquid.

o Collect and Dispose: Scoop the absorbed material into your designated hazardous waste
container.[4][6] Keep the container closed and sealed for disposal.[4]

Step 3: Storage and Segregation

Secure Storage: Store the sealed hazardous waste container in a designated, well-
ventilated, and cool location.[4]

Segregate Incompatibles: Ensure the waste container is stored separately from incompatible
materials, such as strong oxidizing agents.

Secondary Containment: It is best practice to store liquid hazardous waste containers in
secondary containment to prevent the spread of material in case of a leak.[5]

Step 4: Final Disposal

Licensed Disposal Service: Arrange for pickup and disposal through your institution's
Environmental Health and Safety (EHS) office or a licensed professional hazardous waste
disposal service.[6]

Do Not Dispose in Drains: Never discharge 1,5-Hexanediol or its solutions into drains,
sewers, or waterways.[4]

Manifest Tracking: Ensure the waste is tracked using a "cradle-to-grave" manifest system,
which documents its journey to an approved treatment, storage, and disposal facility (TSDF).

[7]
Step 5: Empty Container Disposal

» Triple Rinsing: Empty 1,5-Hexanediol containers must be triple-rinsed with a suitable solvent
(e.g., water) to remove all residues.[5][8]
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e Collect Rinsate: The solvent rinsate from this process must be collected and disposed of as

hazardous waste.[5]

» Final Container Disposal: Once triple-rinsed and air-dried, completely remove or deface the
original chemical label.[8] The clean, empty container can then typically be disposed of as

regular laboratory waste.[8]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1,5-Hexanediol.
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Caption: Workflow for the safe disposal of 1,5-Hexanediol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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